Cas no 1820684-77-2 (Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate)

• Product Name: Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate
• CAS No: 1820684-77-2
• CID: 4619349
• Update Time: 2025-10-28

Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate

Comprehensive Overview of Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate (CAS No. 1820684-77-2)

Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate (CAS No. 1820684-77-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are widely recognized for their versatility in synthetic chemistry and applications in drug discovery. The presence of bromine and fluorine substituents enhances its reactivity, making it a valuable intermediate for designing novel bioactive molecules.

In recent years, the demand for halogenated aromatic compounds like Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate has surged due to their role in developing targeted therapies and crop protection agents. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are pivotal in treating diseases such as cancer and inflammatory disorders. Its unique structural features also align with the growing trend of precision medicine, where tailored compounds are engineered for specific biological targets.

The synthesis of Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate involves multi-step organic reactions, including protection-deprotection strategies and selective halogenation. These methods are optimized to ensure high yield and purity, which are critical for industrial-scale production. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its chemical identity, addressing the increasing consumer focus on quality control and regulatory compliance in chemical manufacturing.

From an environmental perspective, the compound's biodegradability and eco-toxicity profile are under scrutiny, reflecting the broader shift toward green chemistry principles. Innovations in catalytic processes and solvent-free reactions are being explored to minimize waste and energy consumption during its synthesis. This aligns with the global push for sustainable chemical practices, a topic frequently searched by professionals in the field.

In the context of intellectual property, Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate has been referenced in several patents related to antiviral and antibacterial agents. Its modular structure allows for easy derivatization, a feature highly valued in combinatorial chemistry. This adaptability makes it a candidate for high-throughput screening platforms, which are essential for accelerating drug discovery pipelines.

For researchers and suppliers, understanding the storage conditions and stability of this compound is crucial. It is typically stored under inert conditions to prevent degradation, a detail often overlooked in preliminary searches but vital for long-term usability. Additionally, its handling precautions are emphasized in safety data sheets, reinforcing the importance of laboratory best practices.

The market for Benzyl N-(5-bromo-2,3-difluorophenyl)carbamate is projected to grow, driven by advancements in personalized medicine and agrochemical innovation. Its role in proteomics and metabolomics research further expands its applicability, catering to the rising interest in multi-omics approaches. As such, this compound exemplifies the intersection of chemical ingenuity and biomedical progress, making it a subject of ongoing exploration and investment.